Cas no 2034358-07-9 (1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole)

• Product Name: 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole
• CAS No: 2034358-07-9
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5550477
• PubChem ID: 91814557
• Update Time: 2025-06-08

1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• AKOS025316582
• [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-phenyloxan-4-yl)methanone
• 2034358-07-9
• F6471-9098
• (3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole

• Inchi： 1S/C19H23N3O4S/c1-21-10-9-20-18(21)27(24,25)16-13-22(14-16)17(23)19(7-11-26-12-8-19)15-5-3-2-4-6-15/h2-6,9-10,16H,7-8,11-14H2,1H3
• InChI Key： AYXGFWLRDCIWJI-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C(C2(C3C=CC=CC=3)CCOCC2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 389.14092740g/mol
• Monoisotopic Mass: 389.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.9Ų

Additional information on 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole

1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole (CAS No. 2034358-07-9): A Comprehensive Overview

1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole (CAS No. 2034358-07-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways and the treatment of diseases.

The chemical structure of 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole is composed of an imidazole ring, a sulfonyl group, and a phenyloxane carbonyl moiety. The imidazole ring is a common functional group found in many biologically active molecules, including histamines and antifungal agents. The sulfonyl group, on the other hand, is known for its ability to enhance the solubility and bioavailability of compounds, making it a valuable component in drug design. The phenyloxane carbonyl moiety adds further complexity and specificity to the molecule, contributing to its unique pharmacological properties.

Recent studies have highlighted the potential of 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This inhibition can lead to the suppression of abnormal cell growth and proliferation, making it a potential candidate for cancer therapy.

In addition to its anti-cancer properties, 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it could be developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole involves a multi-step process that requires precise control over reaction conditions and reagents. Key steps include the formation of the azetidine ring through a ring-closing metathesis reaction, followed by the introduction of the sulfonyl group via a sulfonylation reaction. The final step involves the coupling of the phenyloxane carbonyl moiety to the azetidine ring using standard coupling reagents.

The physicochemical properties of 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole have been extensively studied to understand its behavior in biological systems. It has been found to have good solubility in both aqueous and organic solvents, which is crucial for its bioavailability and pharmacokinetic profile. Additionally, its stability under various conditions has been evaluated, ensuring that it remains effective during storage and administration.

Clinical trials are currently underway to assess the safety and efficacy of 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. Further studies are needed to determine its optimal dosing regimens and long-term safety profile.

In conclusion, 1-methyl-2-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]sulfonyl}-1H-imidazole (CAS No. 2034358-07-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.